Cas no 2551114-42-0 (N-(2-azidoethyl)-2-{(6-chloro-2-methoxyacridin-9-yl)aminooxy}acetamide)

• Product Name: N-(2-azidoethyl)-2-{(6-chloro-2-methoxyacridin-9-yl)aminooxy}acetamide
• CAS No: 2551114-42-0
• MF: C₁₈H₁₇ClN₆O₃
• MW: 400.81898188591
• CID: 5804826
• PubChem ID: 165871521
• Update Time: 2025-10-31

N-(2-azidoethyl)-2-{(6-chloro-2-methoxyacridin-9-yl)aminooxy}acetamide Chemical and Physical Properties

Names and Identifiers

• 2551114-42-0
• EN300-26955797
• N-(2-azidoethyl)-2-{[(6-chloro-2-methoxyacridin-9-yl)amino]oxy}acetamide
• N-(2-azidoethyl)-2-{(6-chloro-2-methoxyacridin-9-yl)aminooxy}acetamide

• Inchi： 1S/C18H17ClN6O3/c1-27-12-3-5-15-14(9-12)18(13-4-2-11(19)8-16(13)23-15)24-28-10-17(26)21-6-7-22-25-20/h2-5,8-9H,6-7,10H2,1H3,(H,21,26)(H,23,24)
• InChI Key： OLKWEGLVZNYNBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C1C=CC(=CC1=C2NOCC(NCCN=[N+]=[N-])=O)OC

Computed Properties

• Exact Mass: 400.1050661g/mol
• Monoisotopic Mass: 400.1050661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 86.8Ų

Additional information on N-(2-azidoethyl)-2-{(6-chloro-2-methoxyacridin-9-yl)aminooxy}acetamide

Introduction to N-(2-azidoethyl)-2-{(6-chloro-2-methoxyacridin-9-yl)aminooxy}acetamide and Its Applications

N-(2-azidoethyl)-2-{(6-chloro-2-methoxyacridin-9-yl)aminooxy}acetamide is a sophisticated organic compound characterized by its intricate molecular structure, which combines multiple functional groups to exhibit unique chemical properties. This compound, identified by its CAS number CAS no. 2551114-42-0, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and bioorganic synthesis.

The molecular framework of N-(2-azidoethyl)-2-{(6-chloro-2-methoxyacridin-9-yl)aminooxy}acetamide incorporates a 2-azidoethyl moiety, which is known for its reactivity in nucleophilic substitution reactions. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The presence of the 6-chloro-2-methoxyacridin-9-yl group further enhances its utility, as this moiety is frequently employed in medicinal chemistry for its ability to interact with biological targets.

In recent years, there has been a surge in research focused on acridine derivatives due to their remarkable biological activity. The 6-chloro-2-methoxyacridin-9-yl group, in particular, has been extensively studied for its potential as an anticancer agent. Researchers have demonstrated that this moiety can modulate various cellular pathways, including those involved in apoptosis and DNA repair. Consequently, N-(2-azidoethyl)-2-{(6-chloro-2-methoxyacridin-9-yl)aminooxy}acetamide has emerged as a promising candidate for further investigation in oncology research.

The aminooxy functional group within the compound's structure is another critical feature that contributes to its versatility. This group can participate in various chemical transformations, including oxidation-reduction reactions and coupling reactions with other biomolecules. Such reactivity makes N-(2-azidoethyl)-2-{(6-chloro-2-methoxyacridin-9-yl)aminooxy}acetamide a valuable tool for synthetic chemists working on the development of new drug candidates.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of N-(2-azidoethyl)-2-{(6-chloro-2-methoxyacridin-9-yl)aminooxy}acetamide. These improvements have not only reduced production costs but also enhanced the purity of the final product, making it more suitable for preclinical and clinical studies. For instance, modern catalytic techniques have been employed to streamline the synthesis of the 6-chloro-2-methoxyacridin-9-yl moiety, resulting in higher yields and fewer byproducts.

The potential applications of N-(2-azidoethyl)-2-{(6-chloro-2-methoxyacridin-9-yl)aminooxy}acetamide extend beyond oncology. Researchers are exploring its utility in other therapeutic areas, such as infectious diseases and neurodegenerative disorders. The compound's ability to interact with biological targets at multiple levels suggests that it could be repurposed for various medical conditions. Additionally, its structural complexity provides a rich scaffold for medicinal chemists to develop derivatives with enhanced pharmacological properties.

In conclusion, N-(2-azidoethyl)-2-{(6-chloro-2-methoxyacridin-9-y1))aminooxy}acetamide is a multifunctional compound with significant potential in pharmaceutical research. Its unique molecular structure and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.